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Compound of Interest

Compound Name: 1-lodocyclohexene

Cat. No.: B092552

For researchers, scientists, and professionals in drug development, a thorough understanding
of key chemical intermediates is paramount. 1-lodocyclohexene, a versatile organoiodine
compound, serves as a significant building block in organic synthesis. This document provides
an in-depth overview of its core properties, experimental protocols for its synthesis, and its
photochemical behavior.

Core Properties of 1-lodocyclohexene

1-lodocyclohexene is a halogenated cycloalkene with the chemical formula CeHol.[1][2][3][4]
Its molecular structure and properties make it a valuable reagent in various chemical
transformations, including cross-coupling reactions and nucleophilic substitutions. A summary
of its key quantitative data is presented below.

Property Value

Molecular Formula CeHol[1][2][3]
Molecular Weight 208.04 g/mol [1][2][3]
CAS Number 17497-53-9

Experimental Protocol: Synthesis of 1-
lodocyclohexene
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The following protocol details a common method for the synthesis of 1-iodocyclohexene,
adapted from established procedures. This synthesis involves the initial formation of a
hydrazone from cyclohexanone, which is then converted to the final product.

Materials:

e Cyclohexanone

e Hydrazine hydrate

o Absolute methanol

¢ |odine

e Base (e.g., triethylamine)

e Solvent for extraction (e.g., diethyl ether)

e Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

e Hydrazone Formation:

o In a round-bottomed flask equipped with a magnetic stirrer, condenser, and addition
funnel, place hydrazine hydrate.

o Slowly add a solution of cyclohexanone in absolute methanol to the hydrazine hydrate with
vigorous stirring.

o After the addition is complete, reflux the reaction mixture for one hour.

o Cool the mixture to room temperature. The cyclohexanone hydrazone can be isolated at
this stage or used directly in the next step.

o |odination:

o To the crude hydrazone mixture, add a suitable solvent and a base (e.qg., triethylamine).
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o Cool the mixture in an ice bath and slowly add a solution of iodine in the same solvent.

o Allow the reaction to stir at room temperature until the reaction is complete, which can be
monitored by thin-layer chromatography (TLC).

e Work-up and Purification:
o Quench the reaction with a solution of sodium thiosulfate to remove excess iodine.
o Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether).
o Combine the organic layers and wash with brine.
o Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate).
o Filter and concentrate the solution under reduced pressure to obtain the crude product.

o Purify the crude 1-iodocyclohexene by vacuum distillation or column chromatography to
yield the final product.

Photochemical Reaction Pathways of 1-
lodocyclohexene

1-lodocyclohexene exhibits interesting photochemical reactivity, particularly when irradiated
with UV light in a nucleophilic solvent such as methanol. The reaction can proceed through
both radical and ionic intermediates, leading to a mixture of products. The presence of
additives like zinc can influence the product distribution. The following diagram illustrates the
key photochemical transformations.
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Caption: Photochemical transformation of 1-iodocyclohexene in methanol.

This guide provides a foundational understanding of 1-iodocyclohexene for professionals in
the chemical and pharmaceutical sciences. The provided data and protocols offer a starting
point for further research and application of this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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